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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15245684 Get Quote

Disclaimer: The following in-depth technical guide is a speculative exploration of the potential

mechanisms of action for Onitin 2'-O-glucoside. As of the current date, there is a notable

absence of direct experimental studies elucidating the specific biological activities and signaling

pathways of this compound. The information presented herein is extrapolated from research on

structurally related compounds, including indenone derivatives and other pterosins, to provide

a foundational framework for future investigation. All proposed pathways, experimental data,

and protocols are hypothetical and intended to guide further research.

Introduction
Onitin 2'-O-glucoside is a natural product belonging to the pterosin class of sesquiterpenes,

characterized by an indenone core structure. It is isolated from the fern Onychium japonicum.

While research on Onitin 2'-O-glucoside itself is limited, the broader family of indenone

derivatives and pterosins has been shown to possess a range of biological activities, including

neuroprotective, anti-inflammatory, anti-diabetic, and cytotoxic effects.[1][2][3][4] This guide will

speculate on the potential mechanisms of action of Onitin 2'-O-glucoside based on the known

activities of these related compounds.

The presence of a 2'-O-glucoside moiety suggests that the bioavailability and transport of the

active aglycone, onitin, may be facilitated by glucose transporters.[5][6] It is hypothesized that

upon cellular uptake, the glucoside is cleaved, releasing the onitin aglycone to exert its

biological effects.[6]
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Speculated Mechanisms of Action
Based on the activities of structurally similar compounds, we can speculate on several potential

mechanisms of action for Onitin 2'-O-glucoside.

Neuroprotection via Modulation of Mitochondrial
Function and Oxidative Stress
Several pterosins have demonstrated neuroprotective effects against glutamate-induced

excitotoxicity by preserving mitochondrial function and reducing reactive oxygen species

(ROS).[2]

Hypothesized Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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